Cas no 116107-25-6 (Olean-12-en-28-oic acid, 3-[(3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)-)

• Product Name: Olean-12-en-28-oic acid, 3-[(3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)-
• CAS No: 116107-25-6
• MF: C₄₁H₆₆O₁₃
• MW: 766.954954624176
• CID: 221396
• Update Time: 2024-03-01

Olean-12-en-28-oic acid, 3-[(3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-[(3-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4a)-
• Collinsonidin
• Olean-12-en-28-oic acid, 3-[(3-O-β-D-glucopyranosyl-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)-
• Hederagenin 3-O-beta-D-glucopyranosyl(1->3)-alpha-L-arabinopyranoside

• Inchi： 1S/C41H66O13/c1-36(2)13-15-41(35(49)50)16-14-39(5)21(22(41)17-36)7-8-26-37(3)11-10-27(38(4,20-43)25(37)9-12-40(26,39)6)53-33-31(48)32(23(44)19-51-33)54-34-30(47)29(46)28(45)24(18-42)52-34/h7,22-34,42-48H,8-20H2,1-6H3,(H,49,50)
• InChI Key： OOEDWIOAWQLSNT-UHFFFAOYSA-N
• SMILES： CC1(CC2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(CO)(C)C(OC4C(O)C(OC6C(O)C(O)C(O)C(CO)O6)C(O)CO4)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• XLogP3: 5.089

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids